6-Nitrobenzo(a)pyren-7-ol acetate (ester)
6-Nitrobenzo(a)pyren-7-ol acetate (ester)
Brand Name:
Vulcanchem
CAS No.:
119087-37-5
VCID:
VC0038804
InChI:
InChI=1S/C22H13NO4/c1-12(24)27-18-7-3-6-15-16-10-8-13-4-2-5-14-9-11-17(20(16)19(13)14)22(21(15)18)23(25)26/h2-11H,1H3
SMILES:
CC(=O)OC1=CC=CC2=C3C=CC4=C5C3=C(C=CC5=CC=C4)C(=C21)[N+](=O)[O-]
Molecular Formula:
C22H13NO4
Molecular Weight:
355.3 g/mol
6-Nitrobenzo(a)pyren-7-ol acetate (ester)
CAS No.: 119087-37-5
Main Products
VCID: VC0038804
Molecular Formula: C22H13NO4
Molecular Weight: 355.3 g/mol
| CAS No. | 119087-37-5 |
|---|---|
| Product Name | 6-Nitrobenzo(a)pyren-7-ol acetate (ester) |
| Molecular Formula | C22H13NO4 |
| Molecular Weight | 355.3 g/mol |
| IUPAC Name | (6-nitrobenzo[a]pyren-7-yl) acetate |
| Standard InChI | InChI=1S/C22H13NO4/c1-12(24)27-18-7-3-6-15-16-10-8-13-4-2-5-14-9-11-17(20(16)19(13)14)22(21(15)18)23(25)26/h2-11H,1H3 |
| Standard InChIKey | OLSYDJUQRUQUFT-UHFFFAOYSA-N |
| SMILES | CC(=O)OC1=CC=CC2=C3C=CC4=C5C3=C(C=CC5=CC=C4)C(=C21)[N+](=O)[O-] |
| Canonical SMILES | CC(=O)OC1=CC=CC2=C3C=CC4=C5C3=C(C=CC5=CC=C4)C(=C21)[N+](=O)[O-] |
| Synonyms | 6-Nitrobenzo(a)pyren-7-ol acetate (ester) |
| PubChem Compound | 147337 |
| Last Modified | Nov 11 2021 |
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